Cas no 1261671-09-3 (2-Chloro-3-iodobenzyl bromide)

• Product Name: 2-Chloro-3-iodobenzyl bromide
• CAS No: 1261671-09-3
• MF: C₇H₅BrClI
• MW: 331.376072645187
• CID: 4969586
• Update Time: 2025-05-24

2-Chloro-3-iodobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodobenzyl bromide

• Inchi： 1S/C7H5BrClI/c8-4-5-2-1-3-6(10)7(5)9/h1-3H,4H2
• InChI Key： CRYZJWACYQGRDW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(CBr)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-iodobenzyl bromide

2-Chloro-3-Iodobenzyl Bromide (CAS No. 1261671-09-3)

2-Chloro-3-Iodobenzyl Bromide (CAS No. 1261671-09-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure featuring a benzyl group substituted with chlorine and iodine atoms, serves as a valuable intermediate in the construction of complex molecules. Recent advancements in synthetic methodologies have further highlighted its potential in diverse applications.

The structure of 2-Chloro-3-Iodobenzyl Bromide consists of a benzene ring with a chloro group at the 2-position and an iodo group at the 3-position, attached to a benzylic bromide moiety. This arrangement makes it highly reactive due to the electron-withdrawing effects of the halogens, which facilitate various nucleophilic substitution reactions. The compound's reactivity has been extensively explored in recent studies, particularly in the context of cross-coupling reactions—a cornerstone of modern organic synthesis.

One of the most notable applications of 2-Chloro-3-Iodobenzyl Bromide is its role as a precursor in the synthesis of biologically active compounds. Researchers have employed this compound to construct heterocyclic frameworks, which are integral to many pharmaceutical agents. For instance, recent studies have demonstrated its utility in the synthesis of quinoline derivatives, which exhibit promising anti-cancer properties. The ability to introduce diverse functional groups at specific positions on the benzene ring has made this compound an invaluable tool in drug discovery.

In addition to its role in medicinal chemistry, 2-Chloro-3-Iodobenzyl Bromide has found applications in materials science. Its reactivity allows for the construction of advanced materials with tailored electronic properties. For example, recent research has focused on its use in synthesizing conducting polymers, which hold potential for applications in electronics and energy storage devices. The compound's ability to undergo polymerization under controlled conditions has opened new avenues for material innovation.

The synthesis of 2-Chloro-3-Iodobenzyl Bromide typically involves multi-step processes that highlight the principles of modern organic chemistry. A common approach involves the bromination of a suitably substituted chloroiodobenzene derivative using bromine in a polar solvent. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

From an analytical standpoint, 2-Chloro-3-Iodobenzyl Bromide can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, ensuring its suitability for downstream applications. The compound's spectral data align with those reported in scientific literature, confirming its identity and structural integrity.

In terms of safety considerations, while 2-Chloro-3-Iodobenzyl Bromide is not classified as a hazardous material under standard conditions, it should be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during handling and storage to minimize exposure risks.

Looking ahead, the continued exploration of 2-Chloro-3-Iodobenzyl Bromide is expected to yield further breakthroughs across multiple disciplines. Its role as a key intermediate in complex molecule synthesis positions it as an essential component in advancing both academic research and industrial applications.